![molecular formula C19H15BrN2O4 B6517847 7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one CAS No. 902855-84-9](/img/structure/B6517847.png)
7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one
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Overview
Description
7-Bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one, also known as this compound, is a heterocyclic compound belonging to the class of chromeno[2,3-d]pyrimidines. This compound has a wide range of applications in the field of medicinal chemistry, such as in the synthesis of pharmaceuticals, as a potential anti-tumor agent, and as a potential anti-inflammatory agent.
Scientific Research Applications
7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-onethoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one has been studied extensively in the field of medicinal chemistry. It has been found to have potential anti-tumor, anti-inflammatory, and anti-microbial properties. In addition, this compound has been studied for its potential to inhibit the growth of certain cancer cells, and as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2). Furthermore, this compound has been investigated for its potential to inhibit the growth of certain bacteria, such as Escherichia coli and Staphylococcus aureus.
Mechanism of Action
The mechanism of action of 7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-onethoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one is not fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are involved in the regulation of inflammation and other physiological processes. By inhibiting the activity of this enzyme, 7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-onethoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one can reduce inflammation and other physiological processes.
Biochemical and Physiological Effects
7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-onethoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, as well as to inhibit the growth of certain bacteria. In addition, this compound has been found to have anti-inflammatory and anti-microbial properties. Furthermore, this compound has been found to reduce the production of prostaglandins, which are involved in the regulation of inflammation and other physiological processes.
Advantages and Limitations for Lab Experiments
The use of 7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-onethoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one in laboratory experiments has a number of advantages and limitations. One of the main advantages of using this compound in laboratory experiments is its ability to inhibit the growth of certain cancer cells and bacteria. This can be beneficial in the study of cancer and antibiotic resistance. Another advantage of using this compound is its potential to reduce inflammation and other physiological processes. However, one of the main limitations of using this compound is its potential to cause toxicity in certain cell lines. Therefore, it is important to use this compound in laboratory experiments with caution.
Future Directions
The potential applications of 7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-onethoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one are still being explored. Some potential future directions of research include the development of new syntheses methods for this compound, the investigation of its potential anti-tumor and anti-inflammatory effects in vivo, and the exploration of its potential as an antibiotic. In addition, further research into the biochemical and physiological effects of this compound could provide valuable insights into its potential therapeutic applications. Finally, further research into the mechanism of action of this compound could provide valuable information for the development of new drugs.
Synthesis Methods
7-bromo-9-methoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-onethoxy-2-(4-methoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one can be synthesized in several different ways. The most commonly used method is the reaction of 2-bromo-4-methoxyphenol with 4-methoxybenzaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form a Schiff's base. This is then reacted with bromine to form the desired product. Other methods of synthesizing this compound include the reaction of 4-methoxybenzaldehyde and 2-bromo-4-methoxyphenol with an organic base, such as piperidine, or the reaction of 4-methoxybenzaldehyde and 2-bromo-4-methoxyphenol with an inorganic base, such as sodium bicarbonate.
properties
IUPAC Name |
7-bromo-9-methoxy-2-(4-methoxyphenyl)-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15BrN2O4/c1-24-13-5-3-10(4-6-13)17-21-18(23)14-8-11-7-12(20)9-15(25-2)16(11)26-19(14)22-17/h3-7,9H,8H2,1-2H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRKUNJYAOSPHHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC3=C(CC4=C(O3)C(=CC(=C4)Br)OC)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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